Cas no 56740-64-8 (Benzenepropanamine, N,a,a-trimethyl-g-phenyl-, hydrochloride (1:1))

• Product Name: Benzenepropanamine, N,a,a-trimethyl-g-phenyl-, hydrochloride (1:1)
• CAS No: 56740-64-8
• MF: C₁₈H₂₄ClN
• MW: 289.84286403656
• CID: 380314
• PubChem ID: 3044108
• Update Time: 2025-04-19

Benzenepropanamine, N,a,a-trimethyl-g-phenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamine, N,a,a-trimethyl-g-phenyl-, hydrochloride (1:1)
• N,2-dimethyl-4,4-diphenylbutan-2-amine,hydrochloride
• Benzenepropanamine, gamma-phenyl-N,alpha,alpha-trimethyl-, hydrochloride
• gamma-Phenyl-N,alpha,alpha-trimethylbenzenepropanamine hydrochloride
• 56740-64-8
• DTXSID40205294
• N,1,1-Trimethyl-3,3-diphenylpropylamine hydrochloride

• Inchi： 1S/C18H23N.ClH/c1-18(2,19-3)14-17(15-10-6-4-7-11-15)16-12-8-5-9-13-16;/h4-13,17,19H,14H2,1-3H3;1H
• InChI Key： DQIJPVJYSGIUJC-UHFFFAOYSA-N
• SMILES： Cl.N(C)C(C)(C)CC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 289.15992
• Monoisotopic Mass: 289.1597275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03